Cas no 79823-92-0 (2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride)

• Product name: 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride
• CAS No: 79823-92-0
• MF: C₁₀H₁₃NO₂^.HCl
• MW: 215.67666
• CID: 531916
• PubChem ID: 45792031

2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(2-methylphenyl)methyl]-, hydrochloride
• 2-[(2-methylphenyl)methylamino]acetic acid,hydrochloride
• N-[(2-Methylphenyl)methyl]glycine--hydrogen chloride (1/1)
• DTXSID50672574
• 79823-92-0
• 2-[(2-methylphenyl)methylamino]acetic acid;hydrochloride
• 2-([(2-Methylphenyl)methyl]amino)acetic acid hydrochloride
• 2-{[(2-methylphenyl)methyl]amino}aceticacidhydrochloride
• 2-{[(2-methylphenyl)methyl]amino}acetic acid hydrochloride
• CS-0250873
• Z763366336
• EN300-52562
• 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride

• Inchi： InChI=1S/C10H13NO2.ClH/c1-8-4-2-3-5-9(8)6-11-7-10(12)13;/h2-5,11H,6-7H2,1H3,(H,12,13);1H
• InChI Key： UDNPPZHFWBWBEI-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1CNCC(=O)O.Cl

Computed Properties

• Exact Mass: 215.071
• Monoisotopic Mass: 215.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride

Comprehensive Overview of 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride (CAS No. 79823-92-0)

2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride (CAS No. 79823-92-0) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of amino acid derivatives and is widely studied for its potential in drug development and therapeutic applications. Its molecular structure features a 2-methylphenyl group attached to a methylamino acetic acid backbone, which is further stabilized as a hydrochloride salt. This unique configuration contributes to its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride has surged due to its relevance in peptide synthesis and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules. The compound's CAS No. 79823-92-0 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in the scientific community. Additionally, its applications in neurological research and enzyme inhibition studies have sparked discussions on platforms like PubMed and ResearchGate.

One of the key advantages of 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride is its versatility. It can be used to modify peptide chains or serve as a precursor for small-molecule drugs. Its hydrochloride salt form enhances stability, ensuring consistent performance in laboratory settings. This property is critical for researchers working on high-throughput screening and structure-activity relationship (SAR) studies. The compound's methylphenyl moiety also contributes to its lipophilicity, which is a desirable trait in drug delivery systems.

The synthesis of 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride involves a series of well-documented organic reactions, including alkylation and acid-base neutralization. These processes are optimized to achieve high purity and yield, which are essential for pharmaceutical-grade applications. The compound's CAS No. 79823-92-0 is often associated with queries about synthetic protocols and scaling-up production, indicating its industrial relevance.

From an environmental and safety perspective, 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride is handled under standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) is recommended during handling. This aligns with the broader trend of green chemistry, where researchers prioritize sustainable synthesis methods and eco-friendly reagents.

In conclusion, 2-{(2-methylphenyl)methylamino}acetic Acid hydrochloride (CAS No. 79823-92-0) is a compound of immense scientific interest. Its applications span drug discovery, biochemical research, and material science, making it a staple in modern laboratories. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and molecular design.